Cas no 301-06-4 (Iron,hexachlorotris(1,2-dihydro-1,5-dimethyl-2-phenyl-3H-pyrazol-3-one)di- (9CI))

• Product Name: Iron,hexachlorotris(1,2-dihydro-1,5-dimethyl-2-phenyl-3H-pyrazol-3-one)di- (9CI)
• CAS No: 301-06-4
• MF: C₃₃H₄₂Cl₆Fe₂N₆O₃
• MW: 895.132984638214
• CID: 318004
• PubChem ID: 71300898
• Update Time: 2025-04-19

Iron,hexachlorotris(1,2-dihydro-1,5-dimethyl-2-phenyl-3H-pyrazol-3-one)di- (9CI) Chemical and Physical Properties

Names and Identifiers

• Iron,hexachlorotris(1,2-dihydro-1,5-dimethyl-2-phenyl-3H-pyrazol-3-one)di- (9CI)
• Hexachlorotris(1,2-dihydro-1,5-dimethyl-2-phenyl-3H-pyrazol-3-one)diiron
• 1,5-dimethyl-2-phenylpyrazol-3-one,iron,hexahydrochloride
• 1,5-Dimethyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one--iron--hydrogen chloride (3/2/6)
• 301-06-4
• DTXSID30952508

• Inchi： 1S/3C11H12N2O.6ClH.2Fe/c3*1-9-8-11(14)13(12(9)2)10-6-4-3-5-7-10;;;;;;;;/h3*3-8H,1-2H3;6*1H;;
• InChI Key： BVIMQZGNGYVFPL-UHFFFAOYSA-N
• SMILES： [Fe].[Fe].Cl.Cl.Cl.Cl.Cl.Cl.O=C1C=C(C)N(C)N1C1C=CC=CC=1.O=C1C=C(C)N(C)N1C1C=CC=CC=1.O=C1C=C(C)N(C)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 894.011876g/mol
• Monoisotopic Mass: 892.014826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 50
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 11
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.6Ų